Carbamic acid, (2-hydroxy-2-phenylethyl)-, ethyl ester
Overview
Description
- Its chemical formula is C₁₅H₁₄O₃ , and its molecular weight is 242.27 g/mol .
- This compound appears as white crystalline powder and has a faint, sweet, and delicately balsamic-floral odor reminiscent of rose, hyacinth, and carnation .
- It is practically insoluble in water but soluble in alcohol and oils.
- The melting point is 39-41 °C , and the boiling point is 370 °C .
Carbamic acid, (2-hydroxy-2-phenylethyl)-, ethyl ester: is also known by other names, including and .
Preparation Methods
- Carbamic acid, (2-hydroxy-2-phenylethyl)-, ethyl ester can be synthesized through the following methods:
Esterification: By reacting with or .
Alcoholysis: By exchanging the group with the group.
- Industrial production methods may involve variations of these synthetic routes .
Chemical Reactions Analysis
Reactions: Carbamic acid, (2-hydroxy-2-phenylethyl)-, ethyl ester can undergo various reactions, including , , and .
Common Reagents and Conditions:
Major Products: The primary products are salicylic acid and phenethyl alcohol .
Scientific Research Applications
Chemistry: Used in the formulation of fragrances, especially for peach, apricot, and honey scents.
Biology: May serve as a flavoring agent in food and beverages.
Industry: Employed as a fragrance component in various consumer products.
Mechanism of Action
- Detailed information on the mechanism of action is scarce. it likely interacts with specific receptors or enzymes due to its aromatic structure.
- Further research is needed to elucidate its precise molecular targets and pathways.
Comparison with Similar Compounds
- Carbamic acid, (2-hydroxy-2-phenylethyl)-, ethyl ester is unique due to its combination of phenethyl and salicylate moieties.
- Similar compounds include methyl salicylate , ethyl salicylate , and other esters with aromatic groups.
Remember that this compound’s applications and research are still evolving, and further studies may reveal additional insights.
Properties
CAS No. |
109355-73-9 |
|---|---|
Molecular Formula |
C11H15NO3 |
Molecular Weight |
209.24 g/mol |
IUPAC Name |
ethyl N-(2-hydroxy-2-phenylethyl)carbamate |
InChI |
InChI=1S/C11H15NO3/c1-2-15-11(14)12-8-10(13)9-6-4-3-5-7-9/h3-7,10,13H,2,8H2,1H3,(H,12,14) |
InChI Key |
QXOFNLAUYSWAST-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)NCC(C1=CC=CC=C1)O |
Origin of Product |
United States |
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